Cas no 145965-05-5 (2,2,2-trifluoro-1-(2-methoxy-4-methylphenyl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(2-methoxy-4-methylphenyl)ethan-1-one
• CAS No: 145965-05-5
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• MDL: MFCD13173387
• CID: 105531
• PubChem ID: 45081181
• Update Time: 2025-04-18

2,2,2-trifluoro-1-(2-methoxy-4-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,2,2,2-trifluoro-1-(2-methoxy-4-methylphenyl)-
• 2,2,2-trifluoro-1-(2-methoxy-4-methylphenyl)ethanone
• Ethanone, 2,2,2-trifluoro-1-(2-methoxy-4-methylphenyl)- (9CI)
• 2,2,2-trifluoro-1-(2-methoxy-4-methylphenyl)ethan-1-one
• LVFDWASWHKBSJF-UHFFFAOYSA-N
• SCHEMBL20309092
• DTXSID30664417
• EN300-1938321
• 145965-05-5

• MDL： MFCD13173387
• Inchi： 1S/C10H9F3O2/c1-6-3-4-7(8(5-6)15-2)9(14)10(11,12)13/h3-5H,1-2H3
• InChI Key： LVFDWASWHKBSJF-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(C)=CC=1OC)=O)(F)F

Computed Properties

• Exact Mass: 218.05547
• Monoisotopic Mass: 218.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones